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apiosylskimmin apiosylskimmin
Brand Name: Vulcanchem
CAS No.: 103529-94-8
VCID: VC0025486
InChI: InChI=1S/C20H24O12/c21-7-20(27)8-29-19(17(20)26)28-6-12-14(23)15(24)16(25)18(32-12)30-10-3-1-9-2-4-13(22)31-11(9)5-10/h1-5,12,14-19,21,23-27H,6-8H2/t12-,14-,15+,16-,17+,18-,19-,20-/m1/s1
SMILES: C1C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC4=C(C=C3)C=CC(=O)O4)O)O)O)O)(CO)O
Molecular Formula: C20H24O12
Molecular Weight: 456.4 g/mol

apiosylskimmin

CAS No.: 103529-94-8

Main Products

VCID: VC0025486

Molecular Formula: C20H24O12

Molecular Weight: 456.4 g/mol

apiosylskimmin - 103529-94-8

CAS No. 103529-94-8
Product Name apiosylskimmin
Molecular Formula C20H24O12
Molecular Weight 456.4 g/mol
IUPAC Name 7-[(2S,3R,4S,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]oxychromen-2-one
Standard InChI InChI=1S/C20H24O12/c21-7-20(27)8-29-19(17(20)26)28-6-12-14(23)15(24)16(25)18(32-12)30-10-3-1-9-2-4-13(22)31-11(9)5-10/h1-5,12,14-19,21,23-27H,6-8H2/t12-,14-,15+,16-,17+,18-,19-,20-/m1/s1
Standard InChIKey SXPBJYHKMRWZNA-ZITSYKRSSA-N
Isomeric SMILES C1[C@@]([C@H]([C@@H](O1)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OC3=CC4=C(C=C3)C=CC(=O)O4)O)O)O)O)(CO)O
SMILES C1C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC4=C(C=C3)C=CC(=O)O4)O)O)O)O)(CO)O
Canonical SMILES C1C(C(C(O1)OCC2C(C(C(C(O2)OC3=CC4=C(C=C3)C=CC(=O)O4)O)O)O)O)(CO)O
Synonyms 7-(beta-D-apiofuranosyl(1-6)-beta-D-glucopyranosyl)umbelliferone
adicardin
PubChem Compound 14236613
Last Modified Nov 11 2021
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